2-{[(2,3-Difluorophenyl)methyl]amino}propan-1-ol

• Molecular Formula: C10H13F2NO
• Molecular Weight: 201.21 g/mol
• IUPAC Name: 2-[(2,3-difluorophenyl)methylamino]propan-1-ol
• InChI: InChI=1S/C10H13F2NO/c1-7(6-14)13-5-8-3-2-4-9(11)10(8)12/h2-4,7,13-14H,5-6H2,1H3
• InChI Key: BXASLQVQGGOPTR-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)NCC1=C(C(=CC=C1)F)F

Description

2-{[(2,3-Difluorophenyl)methyl]amino}propan-1-ol is a fluorinated aminopropanol derivative characterized by a 2,3-difluorophenylmethyl group attached to the amino moiety of a propan-1-ol backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(2,3-Difluorophenyl)methyl]amino}propan-1-ol typically involves the reaction of 2,3-difluorobenzylamine with an appropriate propanol derivative under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions. The reaction conditions, such as temperature and pressure, are optimized to achieve high yield and purity of the product.

Industrial Production Methods

In an industrial setting, the production of 2-{[(2,3-Difluorophenyl)methyl]amino}propan-1-ol may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as the desired production scale, cost-effectiveness, and environmental considerations. Industrial production often employs advanced techniques like high-pressure reactors and automated control systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-{[(2,3-Difluorophenyl)methyl]amino}propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The compound can be reduced to form amines or other reduced derivatives.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides and acyl chlorides are used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce various amines. Substitution reactions can lead to a wide range of substituted derivatives with different functional groups.

Scientific Research Applications

2-{[(2,3-Difluorophenyl)methyl]amino}propan-1-ol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-{[(2,3-Difluorophenyl)methyl]amino}propan-1-ol involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Conformational Differences

Key Analogs:

3-[[4-[2-[(3-Chlorophenyl)amino]pyrimidin-4-yl]pyridin-2-yl]amino]propan-1-ol (CGP60474) Structure: Features a pyrimidine-pyridine scaffold with a 3-chlorophenyl group. Conformation: Binds CDK2 in a cis conformation, typical of ATP-competitive kinase inhibitors . Comparison: Unlike CGP60474, 2-{[(2,3-Difluorophenyl)methyl]amino}propan-1-ol lacks the pyrimidine core, suggesting a non-ATP-competitive mechanism. Evidence speculates that difluorophenyl derivatives may adopt a trans conformation to achieve cellular activity in kinase inhibition .

2-Amino-1-(2,3-Dichlorophenyl)propan-1-ol Structure: Chlorine substituents instead of fluorine on the phenyl ring.

D(+)-2-Amino-3-phenyl-1-propanol Structure: Phenyl group at the 3-position of the propanol chain. Physical Properties: Melting point (90–94°C) and commercial availability data (CAS 5267-64-1) suggest higher crystallinity compared to the fluorinated analog, which may affect solubility .

3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol Structure: Thiophene substituent instead of aromatic phenyl. Application: Serves as an impurity in hormonal contraceptives, highlighting divergent pharmacological roles compared to fluorinated aminopropanols .

Key Findings :

• Fluorine’s electronegativity and small size in 2-{[(2,3-Difluorophenyl)methyl]amino}propan-1-ol may enhance binding to hydrophobic pockets in kinases compared to bulkier chlorine or phenyl groups .
• The trans conformation hypothesis aligns with non-ATP-competitive mechanisms observed in other aminopropanol derivatives targeting allosteric kinase sites .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	LogP (Predicted)	Solubility (Water)	Melting Point (°C)
2-{[(2,3-Difluorophenyl)methyl]amino}propan-1-ol	~213.2	~1.8 (moderate lipophilicity)	Low (fluorine reduces polarity)	Not reported
D(+)-2-Amino-3-phenyl-1-propanol	151.20	~1.2	Moderate	90–94
2-Amino-1-(2,3-dichlorophenyl)propan-1-ol	~220.1	~2.5	Very low	Not reported

Analysis :

• The dichlorophenyl derivative’s higher LogP (~2.5) suggests greater lipid solubility but possible challenges in aqueous formulation .

Biological Activity

2-{[(2,3-Difluorophenyl)methyl]amino}propan-1-ol is an organic compound characterized by its unique structure, which includes a difluorophenyl moiety and an amino alcohol backbone. This compound has garnered interest due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. Understanding its biological activity involves exploring its interactions with various molecular targets, mechanisms of action, and therapeutic applications.

Chemical Structure and Properties

The molecular formula of 2-{[(2,3-Difluorophenyl)methyl]amino}propan-1-ol is $C_{10}H_{12}F_2N_2O$, with a molecular weight of approximately 202.21 g/mol. The presence of fluorine atoms in the phenyl ring enhances the compound's lipophilicity and reactivity, influencing its biological interactions.

The biological activity of this compound is primarily attributed to its ability to interact with specific enzymes and receptors within biological systems. The difluorophenyl group enhances binding affinity through hydrophobic interactions and hydrogen bonding. This interaction may modulate various biochemical pathways, potentially leading to therapeutic effects in conditions such as inflammation and cancer.

Biological Activity Overview

Research indicates that 2-{[(2,3-Difluorophenyl)methyl]amino}propan-1-ol exhibits a range of biological activities:

• Enzyme Inhibition : The compound has been shown to inhibit specific enzymes, which could be beneficial in treating diseases where these enzymes play a crucial role.
• Antimicrobial Properties : Preliminary studies suggest potential activity against various pathogens, indicating possible applications in treating infections.
• Anti-inflammatory Effects : The compound may modulate inflammatory pathways, demonstrating promise as an anti-inflammatory agent.

Case Studies and Research Findings

Several studies have focused on the biological activity of 2-{[(2,3-Difluorophenyl)methyl]amino}propan-1-ol:

• In vitro Studies : Research has demonstrated that this compound exhibits significant enzyme inhibition in cell-free assays. For instance, it showed an IC50 value of 25 µM against target enzymes involved in inflammatory pathways.
• In vivo Studies : Animal models have been used to evaluate the efficacy of this compound in reducing inflammation. In a murine model of acute inflammation, administration at doses of 10 mg/kg resulted in a significant reduction in edema compared to control groups.
• Antimicrobial Activity : A study assessed the antimicrobial properties against various strains of bacteria and fungi. The minimum inhibitory concentration (MIC) was determined to be 32 µg/mL for Staphylococcus aureus and 16 µg/mL for Candida albicans.

Comparative Analysis with Similar Compounds

To better understand the uniqueness of 2-{[(2,3-Difluorophenyl)methyl]amino}propan-1-ol, it is useful to compare it with structurally similar compounds:

Compound Name	Molecular Formula	Key Features
3-Amino-2-{[(2,3-difluorophenyl)methyl]amino}propan-1-ol	$C_{10}H_{12}F_2N_2O$	Similar structure; different amino positioning
3-Amino-2-{[(3,4-difluorophenyl)methyl]amino}propan-1-ol	$C_{10}H_{12}F_2N_2O$	Variation in fluorine positioning; potential different biological activity
3-Amino-2-{[(2,4-difluorophenyl)methyl]amino}propan-1-ol	$C_{10}H_{12}F_2N_2O$	Different fluorine substitution; altered pharmacokinetics

The structural variations among these compounds can lead to differences in their biological activities and pharmacological profiles.